Cas no 2137091-01-9 (2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide)
2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide
- 2-(dimethylamino)-N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}acetamide
- 2138511-84-7
- EN300-768565
- 2137091-01-9
- 2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide
- EN300-1085005
-
- Inchi: 1S/C13H25N3O2/c1-16(2)9-12(17)15-11-3-5-13(6-4-11)10-14-7-8-18-13/h11,14H,3-10H2,1-2H3,(H,15,17)
- InChI Key: YTHGRLNJJDATPY-UHFFFAOYSA-N
- SMILES: O1CCNCC21CCC(CC2)NC(CN(C)C)=O
Computed Properties
- Exact Mass: 255.19467705g/mol
- Monoisotopic Mass: 255.19467705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 53.6Ų
2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1085005-0.05g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 95% | 0.05g |
$1560.0 | 2023-10-27 | |
| Enamine | EN300-1085005-0.1g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 95% | 0.1g |
$1635.0 | 2023-10-27 | |
| Enamine | EN300-1085005-0.25g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 95% | 0.25g |
$1708.0 | 2023-10-27 | |
| Enamine | EN300-1085005-0.5g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 95% | 0.5g |
$1783.0 | 2023-10-27 | |
| Enamine | EN300-1085005-1.0g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 1.0g |
$1857.0 | 2023-07-10 | ||
| Enamine | EN300-1085005-2.5g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 95% | 2.5g |
$3641.0 | 2023-10-27 | |
| Enamine | EN300-1085005-5.0g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 5.0g |
$5387.0 | 2023-07-10 | ||
| Enamine | EN300-1085005-10.0g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 10.0g |
$7988.0 | 2023-07-10 | ||
| Enamine | EN300-1085005-1g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 95% | 1g |
$1857.0 | 2023-10-27 | |
| Enamine | EN300-1085005-5g |
2-(dimethylamino)-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide |
2137091-01-9 | 95% | 5g |
$5387.0 | 2023-10-27 |
2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide
Comprehensive Overview of 2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-ylacetamide (CAS No. 2137091-01-9)
2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-ylacetamide, identified by its CAS number 2137091-01-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique spirocyclic structure, combining an oxa-azaspiro core with a dimethylaminoacetamide side chain. Such structural complexity makes it a valuable candidate for drug discovery, particularly in targeting neurological receptors and enzyme modulation.
The compound’s spiro[5.5]undecane framework is notable for its conformational rigidity, which enhances binding affinity to biological targets. Researchers are increasingly exploring its potential in central nervous system (CNS) therapeutics, aligning with current trends in neurodegenerative disease research and pain management. Its dimethylamino moiety further contributes to its bioavailability, a critical factor in blood-brain barrier penetration—a hot topic in modern pharmacokinetic studies.
In the context of AI-driven drug design, 2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-ylacetamide exemplifies how computational tools can optimize molecular scaffolds for enhanced efficacy. Searches for "spirocyclic compounds in drug development" or "CNS-active small molecules" frequently highlight its relevance. Additionally, its CAS No. 2137091-01-9 is often queried in patent databases, reflecting its commercial potential.
From a synthetic chemistry perspective, the compound’s chiral centers (6r,9r) pose intriguing challenges for asymmetric synthesis, a field gaining traction due to demands for enantiopure pharmaceuticals. Laboratories focusing on green chemistry are also investigating eco-friendly routes to synthesize such heterocyclic compounds, addressing sustainability concerns in pharmaceutical manufacturing.
Beyond applications, 2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-ylacetamide is a subject of structure-activity relationship (SAR) studies. Its azaspiro core is frequently compared to other spiroketals in medicinal chemistry forums, with users debating its metabolic stability and toxicity profiles. These discussions often tie into broader queries like "improving drug half-life" or "scaffold hopping strategies."
In summary, CAS No. 2137091-01-9 represents a nexus of innovation in drug discovery, combining structural novelty with therapeutic promise. Its study resonates with contemporary interests in precision medicine, computational chemistry, and sustainable synthesis, ensuring its continued prominence in scientific literature and industry pipelines.
2137091-01-9 (2-(dimethylamino)-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)